Cas no 2228231-58-9 (tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate
• CAS No: 2228231-58-9
• MF: C₁₄H₂₄F₂N₂O₂
• MW: 290.349370956421
• CID: 6449416
• PubChem ID: 165826677
• Update Time: 2025-06-08

tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate
• 2228231-58-9
• tert-butyl N-{1-[1-(aminomethyl)-2,2-difluorocyclopropyl]cyclopentyl}carbamate
• EN300-1873277

• Inchi： 1S/C14H24F2N2O2/c1-11(2,3)20-10(19)18-13(6-4-5-7-13)12(9-17)8-14(12,15)16/h4-9,17H2,1-3H3,(H,18,19)
• InChI Key： SMRJNCZLALUOKZ-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1(CCCC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 290.18058434g/mol
• Monoisotopic Mass: 290.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate

Research Brief on tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate (CAS: 2228231-58-9)

In recent years, the compound tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate (CAS: 2228231-58-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluorocyclopropyl and cyclopentyl structural motifs, has shown promise as a key intermediate in the synthesis of novel bioactive compounds. The presence of the tert-butyl carbamate group further enhances its utility in protecting amine functionalities during complex synthetic routes. This research brief aims to provide an up-to-date overview of the latest studies and applications related to this compound.

Recent literature highlights the role of tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate in the development of protease inhibitors and other therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the synthesis of irreversible inhibitors targeting cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The difluorocyclopropyl moiety was found to enhance the binding affinity and selectivity of the resulting inhibitors, underscoring the compound's potential in drug discovery.

Another significant application of this compound lies in its use as a precursor for the synthesis of fluorinated analogs of natural products. Fluorination is a common strategy in medicinal chemistry to improve the metabolic stability and bioavailability of drug candidates. A recent study in ACS Chemical Biology (2024) reported the successful incorporation of tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate into the scaffold of a fluorinated derivative of a known antibiotic, resulting in enhanced antibacterial activity against resistant strains. This finding opens new avenues for the design of next-generation antimicrobial agents.

From a synthetic chemistry perspective, the compound's stability and reactivity have been the subject of several investigations. A paper in Organic Letters (2023) detailed a novel catalytic method for the enantioselective synthesis of tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate, achieving high yields and excellent stereocontrol. This advancement is particularly relevant for the production of chiral drugs, where enantiopurity is critical for efficacy and safety. The study also provided insights into the mechanistic aspects of the reaction, which could inform future synthetic strategies.

In conclusion, tert-butyl N-{1-1-(aminomethyl)-2,2-difluorocyclopropylcyclopentyl}carbamate (CAS: 2228231-58-9) represents a versatile and valuable compound in the toolkit of medicinal chemists. Its applications span from protease inhibitor development to the synthesis of fluorinated bioactive molecules, with ongoing research continuing to uncover new possibilities. As the field advances, further studies are expected to explore its potential in targeted drug delivery and other innovative therapeutic approaches. This brief underscores the importance of staying abreast of the latest developments to fully leverage the compound's capabilities in drug discovery and development.